Cas no 2228690-18-2 (1-2-fluoro-4-(trifluoromethyl)phenylprop-2-en-1-one)

• Product Name: 1-2-fluoro-4-(trifluoromethyl)phenylprop-2-en-1-one
• CAS No: 2228690-18-2
• MF: C₁₀H₆F₄O
• MW: 218.147656917572
• CID: 6242880
• PubChem ID: 162617791
• Update Time: 2025-11-07

1-2-fluoro-4-(trifluoromethyl)phenylprop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-2-fluoro-4-(trifluoromethyl)phenylprop-2-en-1-one
• 2228690-18-2
• DQSLGLLOEVCHGR-UHFFFAOYSA-N
• OCID190135165243
• EN300-1945719
• 1-[2-fluoro-4-(trifluoromethyl)phenyl]prop-2-en-1-one

• Inchi： 1S/C10H6F4O/c1-2-9(15)7-4-3-6(5-8(7)11)10(12,13)14/h2-5H,1H2
• InChI Key： DQSLGLLOEVCHGR-UHFFFAOYSA-N
• SMILES： FC1C=C(C(F)(F)F)C=CC=1C(C=C)=O

Computed Properties

• Exact Mass: 218.03547746g/mol
• Monoisotopic Mass: 218.03547746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 17.1Ų

Additional information on 1-2-fluoro-4-(trifluoromethyl)phenylprop-2-en-1-one

Comprehensive Overview of 1-2-fluoro-4-(trifluoromethyl)phenylprop-2-en-1-one (CAS No. 2228690-18-2)

The compound 1-2-fluoro-4-(trifluoromethyl)phenylprop-2-en-1-one (CAS No. 2228690-18-2) is a fluorinated aromatic ketone with significant potential in pharmaceutical and material science applications. Its unique molecular structure, featuring a fluoro and trifluoromethyl substituents on the phenyl ring, contributes to its distinct chemical properties. Researchers are increasingly interested in this compound due to its versatility in organic synthesis and its role as a key intermediate in the development of advanced materials.

In recent years, the demand for fluorinated compounds like 1-2-fluoro-4-(trifluoromethyl)phenylprop-2-en-1-one has surged, driven by their applications in agrochemicals, pharmaceuticals, and specialty chemicals. The trifluoromethyl group, in particular, enhances the compound's lipophilicity and metabolic stability, making it valuable in drug design. This aligns with the growing trend of fluorine-containing compounds in medicinal chemistry, a topic frequently searched in academic and industrial databases.

The synthesis of CAS No. 2228690-18-2 typically involves multi-step reactions, including Friedel-Crafts acylation and halogenation processes. Its α,β-unsaturated ketone moiety offers reactivity for further functionalization, such as Michael additions or cycloadditions, which are pivotal in constructing complex molecular architectures. This reactivity is often explored in peer-reviewed studies, addressing common queries like "synthetic routes for fluorinated enones" or "applications of trifluoromethylphenyl derivatives."

From an industrial perspective, 1-2-fluoro-4-(trifluoromethyl)phenylprop-2-en-1-one is gaining attention for its potential in OLED (organic light-emitting diode) materials. The fluoro and trifluoromethyl groups improve electron transport properties, a hot topic in material science forums. Searches for "fluorinated compounds in OLEDs" or "high-performance organic semiconductors" reflect this trend, underscoring the compound's relevance in cutting-edge technology.

Environmental and regulatory considerations are also critical when discussing CAS No. 2228690-18-2. While fluorinated compounds offer performance benefits, their persistence in ecosystems is a concern. Researchers are investigating biodegradable alternatives and green synthesis methods, addressing frequently asked questions like "environmental impact of fluorinated aromatics." This dual focus on innovation and sustainability ensures the compound's responsible use in industrial applications.

In summary, 1-2-fluoro-4-(trifluoromethyl)phenylprop-2-en-1-one (CAS No. 2228690-18-2) exemplifies the intersection of chemistry and technology. Its structural features, such as the fluoro and trifluoromethyl groups, make it a subject of ongoing research in drug discovery, material science, and sustainable chemistry. By addressing trending queries and highlighting its multifaceted applications, this overview aims to provide a authoritative yet accessible resource for professionals and enthusiasts alike.